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For Researchers, Scientists, and Drug Development Professionals

Introduction
Metconazole is a broad-spectrum triazole fungicide utilized for controlling a range of fungal

diseases in crops.[1][2] It functions as a systemic fungicide, inhibiting the biosynthesis of

ergosterol, an essential component of fungal cell membranes.[2][3][4] This guide provides a

comprehensive overview of the chemical structure and properties of (+)-metconazole, with a

focus on its technical specifications for research and development applications.

Chemical Structure and Identification
Metconazole possesses two chiral centers, resulting in four distinct stereoisomers.[5][6][7] The

commercial product is typically a mixture of these isomers.[8] The cis-isomers, a racemic

mixture of (1R, 5S) and (1S, 5R) configurations, are reported to be more biologically active than

the trans-isomers.[7][8] Specifically, the (1S, 5R) isomer has been identified as the most

bioactive form.[4]

Table 1: Chemical Identifiers for Metconazole
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Identifier Value Reference

IUPAC Name

5-[(4-chlorophenyl)methyl]-2,2-

dimethyl-1-(1,2,4-triazol-1-

ylmethyl)cyclopentan-1-ol

[9][10][11]

CAS Number 125116-23-6 [3][8][9][12][13][14]

Chemical Formula C₁₇H₂₂ClN₃O [3][9][12][14][15]

Molecular Weight 319.83 g/mol [8][12][14][15]

InChI Key
XWPZUHJBOLQNMN-

UHFFFAOYSA-N
[10][14]

Physicochemical Properties
The physical and chemical properties of metconazole are crucial for its formulation, application,

and environmental fate.

Table 2: Physical Properties of Metconazole

Property Value Reference

Physical State
White, odorless crystalline

solid
[3]

Melting Point
100 - 114 °C (mixture of

isomers)
[3][8][13][16]

113 - 114 °C (cis-form) [8]

90 - 92 °C (trans-form) [8]

Boiling Point Approximately 285 °C [3][13]

Vapor Pressure 1.23 x 10⁻⁵ Pa (at 20 °C) [3]

Relative Density 1.14 - 1.307 (at 20 °C) [3][16]

Table 3: Solubility and Partition Coefficients of Metconazole
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Property Value Reference

Solubility in Water (20 °C) 15 - 30.4 mg/L [3][8][17]

18.7 ± 1.0 mg/L (cis-isomer) [16]

13.6 ± 1.7 mg/L (trans-isomer) [16]

Solubility in Organic Solvents

(20 °C)

Acetone 238.9 - 363 g/L [3][17]

Dichloromethane 481 g/L [17]

Ethyl Acetate 260 g/L [17]

Hexane 1.40 g/L [17]

Methanol 235 - 403 g/L [3][17]

2-Propanol 132 g/L [17]

Toluene 103 g/L [17]

Partition Coefficient (log Kow) 3.85 (at 25 °C) [3][17]

Dissociation Constant (pKa) pKa1 = 1.08, pKa2 = 11.38 [17]

Biological Activity and Mode of Action
Metconazole's fungicidal activity stems from its ability to inhibit the C14-demethylase enzyme,

which is critical in the ergosterol biosynthesis pathway in fungi.[3][4][9] Ergosterol is a vital

component of the fungal cell membrane, and its disruption leads to cell death.
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Caption: Inhibition of the ergosterol biosynthesis pathway by metconazole.

Toxicology Summary
Table 4: Toxicological Data for Metconazole

Endpoint Value Reference

Oral Acute Reference Dose

(RfDoa)
0.3 mg/kg-day [9]

Oral Chronic Reference Dose

(RfDoc)
0.04 mg/kg-day [9]

Hazard Classifications
Acute Tox. 4 (Oral), Repr. 2,

Aquatic Chronic 2

Hazard Statements

H302: Harmful if

swallowedH361d: Suspected

of damaging the unborn

childH411: Toxic to aquatic life

with long lasting effects

[3]

Experimental Protocols
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Analytical Method for Metconazole Residue Analysis in
Water
This protocol is based on the principles outlined in BASF Analytical Method No. D1501/01 for

the determination of metconazole residues in drinking and surface water.[18]

1. Principle: Residues of metconazole are quantified using High-Performance Liquid

Chromatography (HPLC) coupled with electrospray ionization tandem mass spectrometry

(MS/MS).[18]

2. Reagents and Materials:

Metconazole analytical standard

Methanol, HPLC grade

Formic acid, concentrated

Water, HPLC grade

Volumetric flasks

Pipettes

Sonicator/Vortex mixer

3. Standard Preparation:

Stock Solution (1 mg/mL): Accurately weigh 10 mg of the metconazole reference standard

into a 10 mL volumetric flask. Dissolve and dilute to the mark with methanol. Ensure

complete dissolution by sonication or vortexing.[18] This solution is stable for at least 3

months when stored under refrigeration.[18]

Working Solutions: Prepare a series of calibration standards by serial dilution of the stock

solution with an appropriate solvent mixture (e.g., 0.1% formic acid in methanol).[18]

4. Sample Preparation:
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Water samples are typically analyzed directly or after a simple filtration step.

5. LC-MS/MS Analysis:

HPLC System: A standard HPLC system capable of gradient elution.

Mass Spectrometer: A tandem mass spectrometer with an electrospray ionization (ESI)

source.

Detection: Monitor the ion transitions for metconazole. The primary transition for

quantification is typically m/z 320 -> 70, with a confirmatory transition at m/z 322 -> 70.[18]

Quantification: Calculate the concentration of metconazole in the samples by comparing the

peak areas to those of the external calibration standards.[18]

Preparation

Analysis

Prepare Stock Solution
(1 mg/mL in Methanol)

Prepare Calibration Standards
(Serial Dilution)

Inject into LC-MS/MS

Prepare Water Sample
(e.g., Filtration)

Acquire Data
(Monitor m/z 320 -> 70)

Quantify against
Calibration Curve
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Click to download full resolution via product page

Caption: General workflow for the analysis of metconazole in water samples.

Conclusion
This technical guide provides essential data on the chemical structure, physicochemical

properties, biological activity, and analytical methodology for (+)-metconazole. The information

compiled herein serves as a valuable resource for researchers, scientists, and professionals

involved in the development and assessment of this important fungicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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